n-[1-(4-Fluoro-phenyl)-ethyl]-o-methyl-hydroxylamine

• Molecular Formula: C9H12FNO
• Molecular Weight: 169.20 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-N-methoxyethanamine
• InChI: InChI=1S/C9H12FNO/c1-7(11-12-2)8-3-5-9(10)6-4-8/h3-7,11H,1-2H3
• InChI Key: MTJGYFXYGRDUGX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)F)NOC

Description

N-[1-(4-Fluoro-phenyl)-ethyl]-o-methyl-hydroxylamine is a useful research compound. Its molecular formula is C9H12FNO and its molecular weight is 169.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reduction of 4′-fluoroacetophenone O-methyloxime with sodium cyanoborohydride as described in the preparation of 1-B gave the title hydroxylamine as a clear oil after chromatography on silica gel (elution hexane-ethyl acetate 8: 2) (51% yield). 1HNMR 400 MHz (CDCl3) δ (ppm): 1.33 (3H, d, J=6.5 Hz, CH3), 3.46 (3H, s, OCH3), 4.12 (1H, q, J=6.5 Hz, NCH), 5.59 (1H, broad, NH), 7.02 (2H, m, aromatics), 7.32 (2H, m, aromatics). The hydrochloride salt was obtained as a white solid: mp 99-103° C. Anal. calcd for C9H12FNO—HCl: C, 52.56; H, 6.37; N, 6.81. Found: C, 52.45; H, 6.25; N, 6.55.